7-Fluoro-4-methylbenzofuran

• CAS RN: 199391-57-6
• Molecular Formula: C9H7FO
• Molecular Weight: 150.15 g/mol
• IUPAC Name: 7-fluoro-4-methyl-1-benzofuran
• InChI: InChI=1S/C9H7FO/c1-6-2-3-8(10)9-7(6)4-5-11-9/h2-5H,1H3
• InChI Key: RQBVPSXPGKGDGY-UHFFFAOYSA-N
• SMILES: CC1=C2C=COC2=C(C=C1)F
• synonyms: Benzofuran, 7-fluoro-4-methyl- (9CI)

Description

7-Fluoro-4-methylbenzofuran is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and drug development. It is a heterocyclic organic compound with the molecular formula C9H7FO, and its structure consists of a benzene ring fused with a furan ring.

Mechanism Of Action

The mechanism of action of 7-Fluoro-4-methylbenzofuran is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body that are involved in the development and progression of diseases. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Biochemical And Physiological Effects

Studies have shown that 7-Fluoro-4-methylbenzofuran has a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells.

Advantages And Limitations For Lab Experiments

One of the main advantages of 7-Fluoro-4-methylbenzofuran for lab experiments is its high potency and specificity, which makes it a useful tool for studying the mechanisms of various diseases. However, its high toxicity and potential side effects can limit its use in certain experiments, and more research is needed to fully understand its safety profile.

Future Directions

There are several potential future directions for research on 7-Fluoro-4-methylbenzofuran, including its use in the development of new drugs for the treatment of various diseases. Its potential applications in the field of nanotechnology and materials science are also being explored, and more research is needed to fully understand its properties and potential uses in these fields. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects, which will help to inform its safe and effective use in the future.

Scientific Research Applications

7-Fluoro-4-methylbenzofuran has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Its anti-inflammatory and antioxidant properties have also been studied for their potential use in the treatment of inflammatory diseases.

Synthesis routes and methods

Procedure details

A solution of 2-(2,2-dimethoxy-ethoxy)-1-fluoro-4-methyl-benzene (48 g) in toluene (50 ml) was added dropwise to a refluxing solution of polyphosphoric acid (100 g) in toluene (350 ml) under nitrogen. The mixture was heated under reflux for 3 h, cooled to room temperature and sodium hydroxide (2N; 800 ml) added. The mixture was extracted with ether (3×300 ml) and the combined organic extracts washed with brine (2×300 ml) and dried (MgSO4). The solvent was evaporated and the residue purified by column chromatography. Eluting with hexane gave the title compound as a pale yellow oil (14.2 g)